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Compound of Interest

Compound Name: 9-Propenyladenine

Cat. No.: B560649 Get Quote

Core Synthesis Pathway
The primary synthesis route for (E)-9-(Prop-1-en-1-yl)-9H-purin-6-amine involves the direct N9-

alkenylation of adenine. This reaction selectively introduces the prop-1-en-1-yl group at the N9

position of the purine ring, which is the thermodynamically favored site for alkylation in polar

aprotic solvents.

A key publication by Chavakula, R. et al. in Organic Preparations and Procedures International

outlines a specific and efficient method for this synthesis. The general approach is a base-

catalyzed reaction between adenine and a suitable three-carbon electrophile.

Reaction Scheme:
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Heat and Stir (60-70°C, 12-24h)

Monitor by TLC
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Cool, Filter, and Concentrate
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Dissolve in EtOAc, Wash with Water and Brine

Column Chromatography

Obtain Pure Product
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To cite this document: BenchChem. [(E)-9-(Prop-1-en-1-yl)-9H-purin-6-amine synthesis
pathway]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560649#e-9-prop-1-en-1-yl-9h-purin-6-amine-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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